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Compound of Interest

Compound Name: Sniper(abl)-013

Cat. No.: B12428457 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides essential safety and logistical guidance for the proper disposal of

Sniper(abl)-013, a PROTAC BCR-ABL degrader. Given the absence of a specific Safety Data

Sheet (SDS) for Sniper(abl)-013, these procedures are derived from general principles of

chemical safety, an understanding of its constituent components, and best practices for the

disposal of similar research chemicals. Adherence to these guidelines is critical for ensuring

personnel safety and regulatory compliance.

Sniper(abl)-013 is a complex molecule comprised of the ABL inhibitor GNF5, the IAP ligand

Bestatin, and a polyethylene glycol (PEG) linker.[1][2][3] While specific toxicity data for the

combined molecule is not readily available, the individual components and likely solvents

necessitate handling as hazardous chemical waste.

Immediate Safety Precautions
Always handle Sniper(abl)-013 and its waste products within a certified chemical fume

hood.

Wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety goggles,

and chemical-resistant gloves.

Avoid inhalation of dust or aerosols and prevent contact with skin and eyes.
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In case of a spill, immediately alert laboratory personnel and follow your institution's

established spill cleanup procedures for hazardous chemicals.

Waste Segregation and Container Selection
Proper segregation of chemical waste is the first step in ensuring safe disposal. Do not mix

Sniper(abl)-013 waste with other waste streams unless their compatibility is confirmed.

Waste Type Recommended Container Justification

Solid Waste
Labeled, sealed, and puncture-

resistant container

For items such as

contaminated gloves, pipette

tips, and weighing papers.

Prevents exposure to dust and

accidental contact.

Liquid Waste (Non-aqueous)

Labeled, sealed, and

chemically compatible

container

For solutions of

Sniper(abl)-013 in organic

solvents (e.g., DMSO,

ethanol). The container

material must be compatible

with the solvent used.

Liquid Waste (Aqueous)

Labeled, sealed, and

chemically compatible

container

For aqueous solutions

containing Sniper(abl)-013.

Avoid mixing with organic

solvent waste to prevent

potential reactions and to

comply with waste disposal

regulations.

Sharps Waste Designated sharps container

For any needles, syringes, or

other sharp objects

contaminated with

Sniper(abl)-013.

Step-by-Step Disposal Protocol
Preparation of Waste Containers:
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Ensure all waste containers are clean, dry, and in good condition.

Clearly label each container with "Hazardous Waste," the full chemical name

"Sniper(abl)-013," and the solvent(s) used.

Include the date of waste generation and the name of the responsible researcher.

Disposal of Solid Waste:

Carefully place all solid waste contaminated with Sniper(abl)-013 into the designated solid

waste container.

Seal the container securely once it is three-quarters full or at the end of the experimental

procedure.

Disposal of Liquid Waste:

Segregate liquid waste based on the solvent used (aqueous vs. non-aqueous).

Carefully pour the liquid waste into the appropriate, labeled container, using a funnel to

prevent spills.

Do not overfill containers; leave adequate headspace for expansion.

Securely cap the container immediately after adding waste.

Decontamination of Glassware:

Rinse glassware that has come into contact with Sniper(abl)-013 with a suitable solvent

(e.g., ethanol or acetone) three times.

Collect the initial rinseate as hazardous liquid waste.

Subsequent rinses can be managed according to your institution's guidelines for non-

hazardous waste, provided the initial rinse was thorough.

Storage and Collection:
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Store sealed waste containers in a designated, well-ventilated, and secondary

containment area away from incompatible materials.

Arrange for the collection of hazardous waste through your institution's Environmental

Health and Safety (EHS) department or a licensed waste disposal contractor.
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Caption: Logical workflow for the safe disposal of Sniper(abl)-013 waste.
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Caption: Step-by-step experimental workflow for handling Sniper(abl)-013 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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